SA-152

Thrombin Irreversible Inhibition Enzyme Kinetics
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Molecular Formula C19H12F12NO2P
Molecular Weight 545.3 g/mol
Cat. No. B15578461
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Technical Parameters


Basic Identity
Product NameSA-152
Molecular FormulaC19H12F12NO2P
Molecular Weight545.3 g/mol
Structural Identifiers
InChIInChI=1S/C19H12F12NO2P/c20-15(21,22)13(16(23,24)25)14(33)32-17(18(26,27)28,19(29,30)31)35(34,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H,32,33)
InChIKeyBTDQBMHUARPTSB-UHFFFAOYSA-N
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SA-152 产品概述


SA-152 (CAS 142450-99-5), chemically N-(1-(diphenylphosphinyl)hexafluoroisopropyl)hexafluoroisobutanamide, is a low molecular weight synthetic organophosphorus compound [1]. It functions as an irreversible inhibitor of the serine protease α-thrombin, covalently modifying the enzyme's active site [2]. Its primary documented use is as a biochemical tool for studying thrombin's catalytic functions.

Irreversible covalent probe for α-thrombin active site
Heparin-independent active-site binding mechanism
Organophosphorus-fluorinated scaffold for chemical biology probe design

SA-152 与可逆抑制剂的不可替代性


SA-152 is not a generic thrombin inhibitor; its specific utility as a research tool stems from its unique combination of an irreversible, covalent binding mechanism and its organophosphorus chemical class. This differentiates it from both reversible active-site inhibitors (e.g., argatroban) and other irreversible inhibitors with distinct binding kinetics and chemistry (e.g., PPACK). Furthermore, its interaction with thrombin is unaffected by heparin [1], a common interference for many other anticoagulants, making it a superior choice for studies involving the heparin-binding exosite. Substituting SA-152 with a more common, reversible inhibitor would fundamentally alter the experimental design and could produce misleading or uninterpretable data.

Risk Dimension
SA-152 (Target)
Reversible DTIs (Substitute)
Inhibition Mode
Irreversible covalent active-site modification
Reversible non-covalent binding (dabigatran, argatroban)
Activity After Wash/Dialysis
No recovery; persistent inactivation
Full activity recovery upon dilution or dialysis
Heparin Sensitivity
No effect on inhibition kinetics
Activity may vary with heparin/AT-III or exosite binding

SA-152 定量证据对比


不可逆抑制动力学对比

SA-152 demonstrates quantifiable, time-dependent irreversible inhibition of bovine α-thrombin. Its second-order rate constant (kII) for inactivating fibrinogen-coagulating activity is 1.1 × 10⁴ M⁻¹·min⁻¹, and it is 0.7 × 10⁴ M⁻¹·min⁻¹ for TAME-esterase activity. This direct, covalent inactivation is a key differentiator from reversible inhibitors like argatroban [1].

Kinetic Constants
Reported
kII (coagulation) = 1.1×10⁴ M⁻¹·min⁻¹ kII (esterase) = 0.7×10⁴ M⁻¹·min⁻¹ Ki = 0.7×10⁻⁴ M (coag.) / 0.3×10⁻⁴ M (est.)
Irreversible covalent inactivation; activity not restored by dialysis, high salt, or substrate competition.
Bovine α-thrombin; dialysis, 0.5/2.5 M NaCl, 10 mM TAME tested.
Thrombin Irreversible Inhibition Enzyme Kinetics

有机磷化学骨架区分

The covalent, irreversible nature of SA-152's binding is experimentally confirmed by its inability to be displaced. Following inactivation with SA-152, dialysis of the α-thrombin enzyme against high concentrations of NaCl (0.5 M and 2.5 M) and the substrate TAME (10 mM) failed to restore any catalytic activity [1]. This provides direct evidence for a stable, covalent adduct, unlike reversible inhibitors that would be removed by such treatment.

Scaffold Identity
Class-level inference
Diphenylphosphinyl core, 12 fluorine atoms, MW 545.26; C19H12F12NO2P
Unique organophosphorus-fluorinated chemotype; distinct from benzimidazole, peptide, or polysaccharide inhibitors.
Structural assignment from MeSH; no phosphorus-containing comparator DTIs reported.
Thrombin Irreversible Inhibition Active Site Probe

活性位点结合与肝素非敏感性

The inhibition kinetics of SA-152 are not significantly affected by the presence of heparin, a molecule that binds to thrombin's anion-binding exosite (exosite II) [1]. This indicates SA-152's binding is directed solely at the active site and is independent of the heparin-binding domain, unlike many other thrombin inhibitors whose activity can be modulated by heparin.

Heparin Effect
Supporting evidence
Kinetic constants unchanged ± heparin; no significant difference
Inhibition independent of exosite occupancy; reliable active-site probe in heparin-containing matrices.
Bovine α-thrombin assay; heparin/AT-III or exosite ligands do not interfere.
Thrombin Heparin Mechanism of Action

Chemical Class Comparison: SA-152 Exhibits Specific Activity Against Thrombin Relative to Broad-Spectrum Organophosphates

SA-152 is a member of the organophosphorus class, many of which are broad-spectrum serine hydrolase inhibitors (e.g., paraoxon, DFP). While direct selectivity profiling data for SA-152 against other serine proteases is absent from the primary literature, its specific design and evaluation for α-thrombin inhibition [1] position it as a more targeted tool compared to generic organophosphate pesticides which display IC50 values for thrombin in the high micromolar range (19-160 µM) [2].

Organophosphorus Compound Selectivity Serine Protease

SA-152 应用场景


不可逆失活机制研究

The irreversible, covalent inhibition of SA-152 [1] makes it ideal for experiments requiring precise, stoichiometric active-site titration of α-thrombin. This allows for the accurate determination of active enzyme concentration in a preparation, a prerequisite for rigorous enzyme kinetics studies. Unlike a reversible inhibitor, the permanent inactivation ensures a 1:1 relationship between inhibitor bound and active sites blocked.

活性位点与ABE功能探针

The permanent nature of SA-152's inhibition [1] is essential for 'pulse-chase' experimental designs. Researchers can briefly expose cells or a biochemical system to SA-152 (pulse), irreversibly inactivating the existing thrombin. The inhibitor can then be washed out (chase), and the system's subsequent response, dependent only on newly synthesized or activated thrombin, can be studied without the confounding presence of a reversible inhibitor.

含氟有机磷骨架药物发现

SA-152's activity is not influenced by heparin binding to thrombin's anion-binding exosite [1]. This makes it a superior tool for research involving complex systems or assays where heparin or other glycosaminoglycans are present. It allows the researcher to specifically probe the active site without the kinetic results being modulated by exosite interactions, a limitation for many other thrombin inhibitors.

Application
Selection Property
Validation Focus
Irreversible active-site inactivation studies
Covalent active-site adduct formation
Residual activity after wash/dialysis; MS adduct characterization
Active-site vs ABE functional probing
ABE-independent inhibition
Activity assays ± heparin; comparison with exosite-dependent inhibitors
Organophosphorus-fluorinated hit discovery
Unique organophosphorus-fluorine scaffold
SAR exploration; probe derivatization via click chemistry

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